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For Researchers, Scientists, and Drug Development Professionals

Abstract
(+)-Dihydrorobinetin is a dihydroflavonol, a type of natural phenolic compound, found in

several plant species, notably in the heartwood of Robinia pseudoacacia (black locust) and

Pterocarpus marsupium. It is recognized for its antioxidant properties and serves as a chemical

marker for the aging of vinegar in acacia wood barrels. This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and known

biological activities of (+)-Dihydrorobinetin. Detailed experimental protocols for its isolation

and for the assessment of its antioxidant capacity are presented. Furthermore, this guide

proposes potential signaling pathways involved in its biological effects, based on the known

mechanisms of structurally related flavonoids. All quantitative data are summarized in

structured tables for ease of reference, and logical relationships are visualized using diagrams.
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(+)-Dihydrorobinetin, a member of the flavonoid family, is structurally characterized by a C6-

C3-C6 backbone. It is a dihydroflavonol, distinguished by the absence of a double bond

between carbons 2 and 3 of the C-ring and the presence of a hydroxyl group at position 3. The

"(+)" prefix indicates its dextrorotatory nature.
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Proposed Nrf2-ARE Antioxidant Pathway for (+)-Dihydrorobinetin
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Proposed NF-κB Anti-inflammatory Pathway for (+)-Dihydrorobinetin
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Isolation Workflow for (+)-Dihydrorobinetin
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To cite this document: BenchChem. [An In-depth Technical Guide to (+)-Dihydrorobinetin:
Chemical Structure and Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553010/docs#an-in-depth-technical-guide-to-
dihydrorobinetin-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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